Cas no 2228297-49-0 (1,1-difluoro-2-methyl-3-(4-methylnaphthalen-1-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(4-methylnaphthalen-1-yl)propan-2-amine
• CAS No: 2228297-49-0
• MF: C₁₅H₁₇F₂N
• MW: 249.29899096489
• CID: 6041397
• PubChem ID: 165631477
• Update Time: 2025-06-10

1,1-difluoro-2-methyl-3-(4-methylnaphthalen-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(4-methylnaphthalen-1-yl)propan-2-amine
• 2228297-49-0
• EN300-1941946

• Inchi： 1S/C15H17F2N/c1-10-7-8-11(9-15(2,18)14(16)17)13-6-4-3-5-12(10)13/h3-8,14H,9,18H2,1-2H3
• InChI Key： DLHYIJHIESFZMA-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=CC(C)=C2C=CC=CC=12)N)F

Computed Properties

• Exact Mass: 249.13290587g/mol
• Monoisotopic Mass: 249.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-methyl-3-(4-methylnaphthalen-1-yl)propan-2-amine

Introduction to 1,1-difluoro-2-methyl-3-(4-methylnaphthalen-1-yl)propan-2-amine (CAS No. 2228297-49-0)

1,1-difluoro-2-methyl-3-(4-methylnaphthalen-1-yl)propan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228297-49-0, exhibits a complex molecular structure that includes both fluorinated and aromatic functional groups. The presence of a difluoro substituent and a 4-methylnaphthalen-1-yl moiety suggests potential applications in the development of novel bioactive molecules, particularly in the realm of drug discovery and synthetic chemistry.

The chemical formula of this compound can be represented as C₁₆H₁₇FN₂, reflecting its composition of carbon, hydrogen, fluorine, and nitrogen atoms. The structural arrangement of these atoms imparts unique physicochemical properties to the molecule, such as solubility characteristics, metabolic stability, and potential interactions with biological targets. These attributes make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability and metabolic stability compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved pharmacokinetic profiles, which are critical for the efficacy and safety of therapeutic agents. The difluoro group in 1,1-difluoro-2-methyl-3-(4-methylnaphthalen-1-yl)propan-2-amine is likely to contribute to these desirable properties, making it an attractive scaffold for drug development.

The 4-methylnaphthalen-1-yl moiety adds another layer of complexity to the molecule, providing a rigid aromatic system that can interact with biological targets through hydrophobic and π-stacking interactions. This feature is particularly relevant in the design of small-molecule inhibitors or agonists targeting proteins such as kinases or G-protein coupled receptors (GPCRs). The combination of these structural elements suggests that this compound may exhibit dual functionality, potentially serving as a precursor for more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of molecules with high accuracy before conducting costly experimental validations. Molecular modeling studies on 1,1-difluoro-2-methyl-3-(4-methylnaphthalen-1-yl)propan-2-amine have indicated potential binding affinities with various enzymes and receptors, opening up avenues for its use in modulating biological pathways. For instance, computational docking experiments have suggested that this compound may interact with enzymes involved in inflammation or cancer progression, which are key areas of therapeutic interest.

The synthesis of this compound represents a significant achievement in organic chemistry due to the challenges associated with introducing multiple functional groups while maintaining regioselectivity. Modern synthetic methodologies have evolved to address these challenges, allowing for the efficient construction of complex molecules like 1,1-difluoro-2-methyl-3-(4-methylnaphthalen-1-yl)propan-2-amine. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in achieving the desired molecular architecture.

In the context of drug discovery pipelines, compounds like 1,1-difluoro-2-methyl-3-(4-methylnaphthalen-1-yl)propan-2-am ine are often screened for their potential therapeutic effects using high-throughput screening (HTS) platforms. These platforms allow for rapid testing of large libraries of compounds against numerous biological targets, identifying those with promising activity profiles. If initial screens show encouraging results, further optimization can be performed to enhance potency and selectivity.

The role of fluorine in modulating drug properties extends beyond mere structural modification; it also influences pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). The presence of fluorine atoms can lead to increased lipophilicity and reduced metabolic clearance, thereby prolonging the duration of action for a given therapeutic agent. This has been well-documented in numerous clinical candidates where fluorinated analogs have demonstrated superior pharmacokinetic profiles compared to their non-fluorinated predecessors.

As research continues to uncover new applications for fluorinated compounds, 1 , 1 -difluoro - 2 -methyl - 3 - ( 4 -methylnaphthalen - 1 - yl ) propan - 2 - am ine is poised to play a crucial role in developing next-generation therapeutics. Its unique structural features offer opportunities for innovation across multiple therapeutic areas including oncology, neurology, and inflammatory diseases. Collaborative efforts between synthetic chemists, computational biologists, and medicinal chemists will be essential in realizing its full potential.

The future directions for research on this compound may include exploring its role as a building block for more complex scaffolds or investigating its mechanisms of action at the molecular level. Additionally, understanding how fluorine substitution affects its interaction with biological targets could provide valuable insights into designing more effective drugs. As computational tools become increasingly sophisticated, they will continue to aid in predicting how modifications like fluorination influence drug-like properties, accelerating the discovery process.